![molecular formula C9H9N3O6S B4301863 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide](/img/structure/B4301863.png)
4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide
Overview
Description
4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide, also known as HETDND, is a chemical compound that has gained significant attention in scientific research. It is a nitroaromatic compound that is used as a potent inhibitor of thioredoxin reductase (TrxR), an enzyme that plays a crucial role in regulating the redox status of cells. HETDND has been shown to possess potent anticancer activity and has been investigated as a potential therapeutic agent for the treatment of various types of cancer.
Mechanism of Action
4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide exerts its anticancer activity by inhibiting TrxR. TrxR is a selenoprotein that catalyzes the reduction of thioredoxin using NADPH as a cofactor. Thioredoxin, in turn, regulates the activity of various enzymes involved in DNA synthesis, repair, and cell proliferation. Cancer cells require a high level of thioredoxin to maintain their redox balance, and inhibition of TrxR by 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide disrupts this balance, leading to apoptosis.
Biochemical and Physiological Effects:
4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide has been shown to induce apoptosis in cancer cells by inhibiting TrxR. In addition, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide has also been shown to enhance the cytotoxicity of other chemotherapeutic agents, such as cisplatin and doxorubicin, in cancer cells. Furthermore, 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide has been shown to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide is its potent anticancer activity. It has been shown to induce apoptosis in various types of cancer cells, including breast, lung, and prostate cancer cells. In addition, 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide has been shown to enhance the cytotoxicity of other chemotherapeutic agents, making it a potential candidate for combination therapy. However, one of the limitations of 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide. One area of research is the development of more efficient synthesis methods for 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide and its analogs. Another area of research is the investigation of the molecular mechanisms underlying the anticancer activity of 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide. Furthermore, the potential use of 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide in combination therapy with other chemotherapeutic agents should be explored. Finally, the development of 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide-based prodrugs that can improve its solubility and bioavailability should be investigated.
Scientific Research Applications
4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting TrxR. TrxR is an enzyme that plays a crucial role in maintaining the redox balance of cells by reducing thioredoxin, a protein that regulates the activity of various enzymes. Cancer cells require a high level of thioredoxin to maintain their redox balance, and inhibition of TrxR by 4-[(2-hydroxyethyl)thio]-2,6-dinitrobenzamide disrupts this balance, leading to apoptosis.
properties
IUPAC Name |
4-(2-hydroxyethylsulfanyl)-2,6-dinitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O6S/c10-9(14)8-6(11(15)16)3-5(19-2-1-13)4-7(8)12(17)18/h3-4,13H,1-2H2,(H2,10,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXGVLNSGNBSNQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)N)[N+](=O)[O-])SCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Hydroxyethyl)sulfanyl]-2,6-dinitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.